Cas no 899746-23-7 (4-chloro-N-(5-chloro-2-methylphenyl)-3-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-5-carboxamide)

• Product Name: 4-chloro-N-(5-chloro-2-methylphenyl)-3-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-5-carboxamide
• CAS No: 899746-23-7
• MF: C₂₁H₁₆Cl₂N₄O
• MW: 411.283942222595
• CID: 5486954
• Update Time: 2025-06-08

4-chloro-N-(5-chloro-2-methylphenyl)-3-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(5-chloro-2-methylphenyl)-3-methyl-1-phenylpyrazolo[3,4-b]pyridine-5-carboxamide
• 4-chloro-N-(5-chloro-2-methylphenyl)-3-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-5-carboxamide

• Inchi： 1S/C21H16Cl2N4O/c1-12-8-9-14(22)10-17(12)25-21(28)16-11-24-20-18(19(16)23)13(2)26-27(20)15-6-4-3-5-7-15/h3-11H,1-2H3,(H,25,28)
• InChI Key： FGJYPEAPOBYNRH-UHFFFAOYSA-N
• SMILES： C12N(C3=CC=CC=C3)N=C(C)C1=C(Cl)C(C(NC1=CC(Cl)=CC=C1C)=O)=CN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-chloro-N-(5-chloro-2-methylphenyl)-3-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-5-carboxamide

Recent Advances in the Study of 4-chloro-N-(5-chloro-2-methylphenyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide (CAS: 899746-23-7)

The compound 4-chloro-N-(5-chloro-2-methylphenyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide (CAS: 899746-23-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazolopyridine derivative has been investigated for its role as a kinase inhibitor, with particular focus on its efficacy in targeting specific signaling pathways implicated in various diseases, including cancer and inflammatory disorders.

Recent studies have elucidated the molecular mechanisms underlying the biological activity of this compound. Structural analyses reveal that the pyrazolopyridine core facilitates strong binding interactions with the ATP-binding sites of several kinases, thereby inhibiting their enzymatic activity. The presence of chloro and methyl substituents on the phenyl rings enhances the compound's selectivity and potency, making it a promising candidate for further drug development.

In vitro and in vivo experiments have demonstrated the compound's ability to suppress tumor growth in several cancer models, including breast and lung carcinomas. Notably, the compound exhibits a favorable pharmacokinetic profile, with good oral bioavailability and minimal off-target effects. These findings underscore its potential as a lead compound for the development of novel anticancer therapies.

Further research has explored the compound's anti-inflammatory properties. By inhibiting key kinases involved in the NF-κB and MAPK signaling pathways, the compound has shown efficacy in reducing inflammation in preclinical models of rheumatoid arthritis and inflammatory bowel disease. These results highlight its versatility as a therapeutic agent for both oncological and inflammatory conditions.

Despite these promising findings, challenges remain in optimizing the compound's pharmacological properties. Current efforts are focused on improving its solubility and metabolic stability to enhance its clinical applicability. Additionally, structure-activity relationship (SAR) studies are underway to identify analogs with improved efficacy and reduced toxicity.

In conclusion, 4-chloro-N-(5-chloro-2-methylphenyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide represents a significant advancement in the field of kinase inhibitors. Its dual role in oncology and inflammation positions it as a valuable tool for both basic research and therapeutic development. Continued investigation into its mechanisms and optimization of its properties will be crucial for translating these findings into clinical applications.